Cas no 125-33-7 (Primidone)
Primidone is a potent anticonvulsant of barbiturates Primidone is a neuronal voltage-gated sodium channel (VGSC) blocker, which can be used in the study of epilepsy \ essential tremor and mental diseases
Primidone structure
Primidone Properties
Names and Identifiers
-
- Primidone
- 2-Deoxyphenobarbital
- 5-Phenyl-5-ethyl-hexahydropyrimidine-4,6-dione
- 5-Ethyldihydro-5-phenyl-4,6(1H,5H)-pyrimidinedione
- 5-ethyl-5-phenyl-1,3-diazinane-4,6-dione
- Primidone solution
- 2-Desoxyphenobarbital,5-Ethyl-5-phenylhexahydropyrimidine-4,6-dione
- 5-ethyl-5-phenyl-dihydro-pyrimidine-4,6-dione
- 5-Ethyl-5-phenylhexahydropyrimidine-4,6-dione
- Liskantin
- Misodine
- Mizodin
- Mylepsinum
- Mysoline
- Primaclone
- Primidon
- PRIMIDONE,USP29,BP2000,UP4
- Prysoline
- Sertan
- Cyral
- Midone
- roe101
- Mizolin
- Mysedon
- Lepsiral
- Majsolin
- Roe 101
- P 7295
- Spectrum_000832
- HY-B0339
- CAS-125-33-7
- KS-5217
- PRIMIDONE [EP IMPURITY]
- NCGC00015834-10
- BP166193
- 5-PHENYL-5-ETHYLHEXAHYDROPYRIMIDINE-4,6-DIONE
- Mysoline, Apo-Primidone
- Tox21_110238
- NCGC00015834-17
- NSC757291
- SCHEMBL34221
- SMR000058501
- UNII-13AFD7670Q
- BRN 0218034
- NCGC00015834-06
- Opera_ID_1083
- Tocris-0830
- Spectrum2_001293
- Spectrum3_000553
- 5-ethyl-5-phenyldihydropyrimidine-4,6(1H,5H)-dione
- PRIMIDONE [WHO-DD]
- J-005215
- 2-Desoxyphenobarbital
- SPECTRUM1500501
- Primidone, European Pharmacopoeia (EP) Reference Standard
- KBio2_006448
- PRIMIDONE [USP MONOGRAPH]
- Primidone, analytical standard
- 5-24-08-00102 (Beilstein Handbook Reference)
- HMS3369J12
- SR-01000003162-5
- Prilepsin
- PRIMIDONE [IARC]
- Lepimidin
- PRIMIDONE [GREEN BOOK]
- 125-33-7
- NCGC00015834-08
- P1906
- SPBio_001325
- HMS3675N13
- HMS3259K04
- NSC41701
- SPBio_003035
- s1965
- HEXAMYDIN
- NSC 41701
- Myidone
- Tox21_201948
- Tox21_303194
- NCGC00023254-09
- NCGC00023254-05
- Spectrum4_000485
- PRIMIDONE [MART.]
- NCGC00023254-10
- PRIMIDONE [HSDB]
- 13AFD7670Q
- SW196576-3
- NCGC00016377-01
- Lopac0_001021
- SR-01000003162
- FT-0674032
- CHEBI:8412
- BPBio1_000859
- Mysoline (TN)
- HMS3884A18
- Primidonum (Latin)
- Tox21_110238_1
- BSPBio_002225
- Prestwick1_000933
- PRIMIDONE (USP MONOGRAPH)
- KBio2_003880
- 4,5H)-Pyrimidinedione, 5-ethyldihydro-5-phenyl-
- Spectrum5_001144
- Primidone(Mysoline)
- Primidonum [INN-Latin]
- Primidone (JP17/USP/INN)
- HMS2097L08
- WLN: T6MV DVMTJ C2 CR
- Q420383
- NCGC00023254-08
- AB00052079_15
- SMP1_000135
- N03AA03
- Pharmakon1600-01500501
- Prestwick0_000933
- Neurosyn
- HMS3263M03
- NCGC00015834-13
- KBio2_001312
- Primidone (primaclone)
- HSDB 3169
- Mylepsin Tablets
- EU-0101021
- HMS3266H18
- Primidone (Mysoline)
- 5-Aethyl-5-phenyl-hexahydropyrimidin-4,6-dion [German]
- Desoxyphenobarbitone
- Primidona
- Lopac-P-7295
- NCGC00015834-14
- Hexamidine(the antispasmodic)
- Primadon
- NCGC00015834-19
- Z1509139960
- Medi-Pets
- LP01021
- HMS1570L08
- SR-01000003162-8
- MFCD00038662
- NCGC00257146-01
- Hexamidine (the antispasmodic)
- CCRIS 54
- KBioGR_000969
- DB00794
- C71997
- D00474
- HEXAMIDINE (ANTIEPILEPTIC)
- NCGC00015834-16
- NCI-C56360
- Prestwick3_000933
- DTXSID7023510
- DivK1c_000324
- Primacone
- GTPL5338
- NCGC00015834-01
- NCGC00015834-03
- 5-Ethyl-5-phenyl-2,3-dihydropyrimidine-4,6(1H,5H)-dione
- FT-0603328
- 5-ETHYLDIHYDRO-5-PHENYL-4,6(1H,5H)PYRIMIDINEDIONE
- PRIMIDONE [JAN]
- NCGC00023254-02
- Hexadiona
- 5-Ethylhexahydro-4,6-dioxo-5-phenylphrimidine
- Primidonum
- SBI-0050994.P004
- Primidone for peak identification
- Primidone, United States Pharmacopeia (USP) Reference Standard
- NCGC00015834-11
- NCGC00015834-28
- DTXCID603510
- NCGC00015834-04
- NS00000208
- C07371
- Pyrimidone Medi-pets
- KBio1_000324
- NCGC00023254-07
- Pyrimidone ''Medi-pets''
- Mylepsin, Primidone Medi-Pets
- SR-01000003162-4
- PRIMIDONE (USP-RS)
- PRIMIDONE (IARC)
- Primidone for peak identification, European Pharmacopoeia (EP) Reference Standard
- CHEMBL856
- SDCCGSBI-0050994.P005
- IDI1_000324
- MLS001055411
- PRIMIDONE [EP MONOGRAPH]
- BRD-K32247306-001-17-9
- NSC-757291
- PRIMIDONE [USP-RS]
- Primoline
- PRIMIDONE (MART.)
- BSPBio_000866
- HMS3655L05
- HMS501A06
- NCGC00015834-02
- NCGC00015834-05
- PRIMIDONE [ORANGE BOOK]
- NC00532
- PRIMIDONE [MI]
- BIDD:GT0319
- Resimatil
- Primakton
- AB00052079-14
- EINECS 204-737-0
- Primacione
- 5-Ethylhexahydro-4,6-dioxo-5-phenylpyrimidine
- BPBio1_000954
- Biomol-NT_000261
- NCGC00261706-01
- SR-01000003162-2
- BRD-K32247306-001-05-4
- CCG-39231
- 5-Phenyl-5-aethylhexahydropyrimidindion-(4,6) [German]
- 4,6(1H,5H)-Pyrimidinedione, 5-ethyldihydro-5-phenyl-
- Prestwick2_000933
- HMS1920J20
- NCGC00015834-09
- A805374
- NINDS_000324
- PRIMIDONE (EP IMPURITY)
- 5-Ethyldihydro-5-phenyl-4,5H)-pyrimidinedione
- HMS3411N13
- 5-Ethylhexahydro-5-phenylpyrimidine-4,6-dione
- Primidona [INN-Spanish]
- HMS3714L08
- KBioSS_001312
- AB00052079
- Misolyne
- Milepsin
- Neurosyn Tablets
- NCGC00023254-04
- NCGC00015834-12
- NCGC00015834-15
- NSC-41701
- PRIMIDONE (EP MONOGRAPH)
- 5-Phenyl-5-aethylhexahydropyrimidindion-(4,6)
- AKOS003368409
- 5-Ethyl-5-phenyldihydro-4,6(1H,5H)-pyrimidinedione #
- AB00052079_16
- PRIMIDONE [INN]
- NCGC00259497-01
- MLS000028593
- NCGC00023254-06
- PRIMIDONE [VANDF]
- Primidone [USP:INN:BAN:JAN]
- Tox21_501021
- Mylepsin
- BDBM50248152
- SY052118
- Pyrimidone 'Medi-pets'
- MLS001074125
- HMS2236G03
- NCGC00015834-07
- HMS2092A21
- KBio3_001725
- 5-Aethyl-5-phenyl-hexahydropyrimidin-4,6-dion
- BRD-K32247306-001-28-6
- primidone
- Primidone (JP18/USP/INN)
- BRD-K32247306-001-27-8
- BRD-K32247306-001-29-4
- +Expand
-
- MFCD00038662
- DQMZLTXERSFNPB-UHFFFAOYSA-N
- 1S/C12H14N2O2/c1-2-12(9-6-4-3-5-7-9)10(15)13-8-14-11(12)16/h3-7H,2,8H2,1H3,(H,13,15)(H,14,16)
- O=C(C1(CC)C2=CC=CC=C2)NCNC1=O
Computed Properties
- 218.10600
- 2
- 4
- 2
- 218.106
- 16
- 279
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 3
- 0
- 58.2A^2
Experimental Properties
- 1.19550
- 58.20000
- 7746
- 1.6660 (estimate)
- <0.1 g/100 mL at 19 ºC
- 520.7°C at 760 mmHg
- 281-282 ºC
- 9℃
- 2160
- Soluble in acetic acid (50 mg/ml), DMSO (100 mM), methanol, ethanol (3 mg/ml at 25 °C), and water (<1 mg/ml at 25 °C).
- White crystalline powder. Odorless, slightly bitter taste.
- Slightly soluble in alcohol, almost insoluble in water, acetone or benzene
- 1.1402 (rough estimate)
Primidone Security Information
- GHS07 GHS08
- UV9100000
- 3
- 6.1(b)
- S22; S36; S45
- III
- III
- R22
- 6.1(b)
- Xn
- 3249
- H302-H351
- P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Ⅲ
- 22-40-39/23/24/25-23/24/25-11
- Warning
- 6.1
Primidone Customs Data
- 29335990
Primidone Price
Primidone Suppliers
widely chemical reagent
Audited Supplier
(CAS:125-33-7)
ZHAO FANG
13385289472
z13385289472@163.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier
(CAS:125-33-7)
TANG WEI
17720532645
t17720532645@163.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier
(CAS:125-33-7)
WANG HUA
13667159345
13667159345@163.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier
(CAS:125-33-7)
CAI JING LI
15377658509
2851686519@qq.com
Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier
(CAS:125-33-7)
MAO QUAN
19171210221
3371991952@QQ.COM
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:125-33-7)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:125-33-7)
A LA DING
anhua.mao@aladdin-e.com
Primidone Related Literature
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Xiuzhen Wei,Xiaoyan Bao,Jiawei Wu,Cuixia Li,Yingying Shi,Jinyuan Chen,Bosheng Lv,Baoku Zhu RSC Adv. 2018 8 10396
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2. Kinetic model basis of ozone/light-based advanced oxidation processes: a pseudoempirical approachManuel Figueredo,Eva M. Rodríguez,Javier Rivas,Fernando J. Beltrán Environ. Sci.: Water Res. Technol. 2020 6 1176
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3. Desulfurization of thioureas, benzimidazoline-2-thiones and 1,3-dihydro-1,3-diaryl-2-thioxopyrimidine-4,6(2H,5H)-diones with nickel boride at ambient temperature1Jitender M. Khurana,Gagan Kukreja,Geeti Bansal J. Chem. Soc. Perkin Trans. 1 2002 2520
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Tarun Anumol,Shimin Wu,Mauricius Marques dos Santos,Kevin D. Daniels,Shane A. Snyder Environ. Sci.: Water Res. Technol. 2015 1 632
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Ulrike Hass,Uwe Dünnbier,Gudrun Massmann,Asaf Pekdeger Anal. Methods 2011 3 902
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Johann Müller,J?rg E. Drewes,Uwe Hübner Environ. Sci.: Water Res. Technol. 2019 5 1423
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Rebecca A. Dickman,Laura D. Brunelle,Bradley C. Kennedy,Abraham Noe-Hays,Nancy G. Love,Diana S. Aga Anal. Methods 2021 13 3077
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Daniel Sauter,Agata D?browska,Robert Bloch,Michael Stapf,Ulf Miehe,Alexander Sperlich,Regina Gnirss,Thomas Wintgens Environ. Sci.: Water Res. Technol. 2021 7 197
-
Ali Mokhtari Anal. Methods 2012 4 558
-
Gengxin Lyu,Guosheng Shi,Liang Tang,Haiping Fang,Minghong Wu Phys. Chem. Chem. Phys. 2017 19 9354
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(CAS:125-33-7)Primidone
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